Cas no 4414-79-3 (1H-Indole-1-propanenitrile)

• Product Name: 1H-Indole-1-propanenitrile
• CAS No: 4414-79-3
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 330158
• PubChem ID: 78129
• Update Time: 2025-04-19

1H-Indole-1-propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanenitrile
• 1H-indole-1-propiononitrile
• 3-indol-1-ylpropanenitrile
• 3-(1H-indol-1-yl)propanenitrile
• 3-(1-indolyl)propanonitrile
• 3-(indol-1-yl)propionitrile
• 3-Indol-1-yl-propionitril
• 3-indol-1-yl-propionitrile
• AC1L2UJS
• AC1Q4SBQ
• Indole-1-propionitrile
• NSC17813
• SureCN3471412
• EINECS 224-573-3
• Z56968850
• 1-(cyanoethyl)indole
• HMS1783P01
• AKOS001058174
• 1-INDOLEPROPIONITRILE
• SCHEMBL3471412
• NSC 17813
• UNII-D9IGY1OIC1
• NS00031396
• D9IGY1OIC1
• 4414-79-3
• DTXSID20196055
• NSC-17813
• 1-(2-CYANOETHYL)-1H-INDOLE

• Inchi： 1S/C11H10N2/c12-7-3-8-13-9-6-10-4-1-2-5-11(10)13/h1-2,4-6,9H,3,8H2
• InChI Key： AQVTZBHZFUIILH-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC=CC1=2)CCC#N

Computed Properties

• Exact Mass: 170.0845
• Monoisotopic Mass: 170.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.06
• Boiling Point: 362.9°Cat760mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.589
• PSA: 28.72
• LogP: 2.55498